2-fluoro-ATP
2-fluoro-ATP
Brand Name:
Vulcanchem
CAS No.:
1492-62-2
VCID:
VC0075282
InChI:
InChI=1S/C10H15FN5O13P3/c11-10-14-7(12)4-8(15-10)16(2-13-4)9-6(18)5(17)3(27-9)1-26-31(22,23)29-32(24,25)28-30(19,20)21/h2-3,5-6,9,17-18H,1H2,(H,22,23)(H,24,25)(H2,12,14,15)(H2,19,20,21)/t3-,5-,6-,9-/m1/s1
SMILES:
C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)F)N
Molecular Formula:
C10H15FN5O13P3
Molecular Weight:
525.17 g/mol
2-fluoro-ATP
CAS No.: 1492-62-2
Main Products
VCID: VC0075282
Molecular Formula: C10H15FN5O13P3
Molecular Weight: 525.17 g/mol
| CAS No. | 1492-62-2 |
|---|---|
| Product Name | 2-fluoro-ATP |
| Molecular Formula | C10H15FN5O13P3 |
| Molecular Weight | 525.17 g/mol |
| IUPAC Name | [[(2R,3S,4R,5R)-5-(6-amino-2-fluoropurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C10H15FN5O13P3/c11-10-14-7(12)4-8(15-10)16(2-13-4)9-6(18)5(17)3(27-9)1-26-31(22,23)29-32(24,25)28-30(19,20)21/h2-3,5-6,9,17-18H,1H2,(H,22,23)(H,24,25)(H2,12,14,15)(H2,19,20,21)/t3-,5-,6-,9-/m1/s1 |
| Standard InChIKey | PIOKUWLZUXUBCO-UUOKFMHZSA-N |
| Isomeric SMILES | C1=NC2=C(N=C(N=C2N1[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)F)N |
| SMILES | C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)F)N |
| Canonical SMILES | C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)F)N |
| Synonyms | 2-fluoro-adenosine triphosphate 2-fluoro-ATP |
| PubChem Compound | 160578 |
| Last Modified | Nov 11 2021 |
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